Cas no 81730-18-9 (methyl 3,4,5-trichlorothiophene-2-carboxylate)

• Product Name: methyl 3,4,5-trichlorothiophene-2-carboxylate
• CAS No: 81730-18-9
• MF: C₆H₃Cl₃O₂S
• MW: 245.51081776619
• CID: 1804630
• PubChem ID: 611649
• Update Time: 2025-04-21

methyl 3,4,5-trichlorothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3,4,5-trichlorothiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 3,4,5-trichloro-, methyl ester
• T5SJ BVO1 CG DG EG
• Methyl 3,4,5-trichloro-2-thiophenecarboxylate #
• AJ-292/11894013
• IMJFUYCKEZGHBY-UHFFFAOYSA-N
• AKOS003593412
• Methyl 2,3,4-trichlorothiophene-5-carboxylate
• Methyl 3,4,5-trichloro-2-thiophenecarboxylate
• 81730-18-9

• Inchi： 1S/C6H3Cl3O2S/c1-11-6(10)4-2(7)3(8)5(9)12-4/h1H3
• InChI Key： IMJFUYCKEZGHBY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(SC=1C(=O)OC)Cl)Cl

Computed Properties

• Exact Mass: 243.891934g/mol
• Monoisotopic Mass: 243.891934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.5Ų